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Introduction

1,3-Diphenylurea, an organic compound with the IUPAC name N,N'-Diphenylurea, is a
significant molecule in various scientific fields.[1] Also known by the common name
Carbanilide, it is a symmetrical derivative of urea where a phenyl group substitutes one
hydrogen on each nitrogen atom.[2] This whitepaper provides a comprehensive overview of
1,3-Diphenylurea, including its chemical and physical properties, synthesis protocols, and its
role in biological systems, particularly as a cytokinin. Furthermore, it explores the applications
of its derivatives in drug discovery and agriculture.

Chemical and Physical Properties

1,3-Diphenylurea is a colorless to off-white crystalline solid.[3][4] It is stable under normal
conditions but incompatible with strong oxidizing agents.[5] A summary of its key quantitative
properties is presented in Table 1.
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Property Value Reference

IUPAC Name 1,3-Diphenylurea [6]
Carbanilide, N,N'-

Synonyms Diphenylurea, sym- [11[71[8]
Diphenylurea

CAS Number 102-07-8 [11061[7]

Molecular Formula Ci13H12N20 [6]119]

Molecular Weight 212.25 g/mol [6][8]

Melting Point 239-241 °C [1]

Boiling Point 262 °C (decomposes) [1][5]

Density 1.239 g/cm3 [8]

Solubility in Water

< 0.1 mg/mL at 18 °C

[3]

Solubility in Organic Solvents

Soluble in pyridine (50 mg/mL),
moderately soluble in ethanol

and methanol.

[4]

logP

3.00

[3]

Experimental Protocols: Synthesis of 1,3-

Diphenylurea

Several methods for the synthesis of 1,3-Diphenylurea have been reported. Below are two

common laboratory-scale protocols.

Synthesis from Aniline and Triphosgene

This method involves the reaction of aniline with triphosgene in acetonitrile, followed by the

addition of a molecular sieve catalyst.

Materials:

e Aniline (0.93 g)
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Triphosgene (1.08 g)

Acetonitrile (25 mL)

ETS-10 molecular sieve catalyst (0.09 g)

100 mL reaction tube

Ice bath

TLC setup for reaction monitoring

Procedure:

In a 100 mL reaction tube, dissolve 0.93 g of aniline and 1.08 g of triphosgene in 25 mL of
acetonitrile.

Place the reaction tube in an ice bath to maintain a temperature of 0-5 °C.

Stir the reaction mixture and monitor its progress using Thin Layer Chromatography (TLC).
The initial reaction is typically complete within 1 hour.

Once the initial reaction is complete, add 0.09 g of ETS-10 catalyst to the mixture.

Raise the temperature to 80 °C and continue stirring. Monitor the reaction by TLC; it is
generally complete in about 4 hours.

After the reaction is complete, cool the mixture and separate the solid product by
centrifugation.

The acetonitrile solvent can be recovered by distillation. The resulting solid is 1,3-
Diphenylurea.[10]

Expected Yield: Approximately 1.05 g (99% yield) with a purity of over 99% as determined by
HPLC.[10]

Synthesis from Aniline and Urea
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A high-yield synthesis can also be achieved by heating aniline with urea in the presence of
glacial acetic acid.[5]

Materials:

e Aniline (2 moles)
e Urea (1 mole)

e Glacial acetic acid

Procedure:

Combine 2 molar equivalents of aniline and 1 molar equivalent of urea in a suitable reaction
vessel.

Add glacial acetic acid to the mixture.

Heat the reaction mixture.

The product, N,N'-Diphenylurea, will precipitate and can be isolated by filtration.[5]

Biological Activity and Signaling Pathway

1,3-Diphenylurea is recognized for its activity as a cytokinin, a class of plant hormones that
regulate various aspects of plant growth and development, including cell division and
differentiation.[8][11][12] It has been shown to increase the fresh weight of tobacco plant tissue
and promote the growth of cultured callus tissue.[12][13]

The cytokinin signaling pathway in plants is a multi-step phosphorelay system.[1][6][7][8] The
general mechanism is as follows:

» Signal Perception: Cytokinins bind to histidine kinase receptors located in the endoplasmic
reticulum membrane.[8]

o Phosphorelay Initiation: This binding triggers the autophosphorylation of the receptor.[8]
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 Signal Transduction: The phosphate group is then transferred to a phosphotransfer protein.

[8]

» Nuclear Response: The phosphotransfer proteins move to the nucleus and phosphorylate
type-B response regulators (RRs), which are transcription factors.[8]

e Gene Transcription: Activated type-B RRs regulate the transcription of numerous genes,
including those encoding type-A RRs.[8]

» Negative Feedback: The type-A RRs act as negative regulators of the pathway, creating a
feedback loop.[8]
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Cytokinin Signaling Pathway.

Applications in Drug Development and Agriculture
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The urea functional group is a key component in numerous bioactive compounds and clinically
approved drugs.[14][15] Derivatives of 1,3-diphenylurea have shown significant potential in
both pharmaceutical and agricultural applications.

Drug Discovery

 Antiviral Activity: Certain 1,3-diphenylurea derivatives have been identified as potent
inhibitors of viral entry into host cells. Specifically, they have demonstrated broad-spectrum
activity against SARS-CoV-2 and Influenza A virus by inhibiting clathrin-mediated
endocytosis.[16]

e Anticancer Agents: The diarylurea structure is a valuable pharmacophore in the development
of anticancer drugs.[17] These compounds can be designed to inhibit specific enzymes
involved in cancer cell proliferation.

e 0-Glucosidase Inhibitors: Novel 1,3-diphenylurea-derived Schiff bases have been
synthesized and shown to be competitive inhibitors of a-glucosidase, indicating their
potential for the management of diabetes.[17]

Agricultural Applications

o Herbicides and Pesticides: 1,3-Diphenylurea serves as an important intermediate in the
synthesis of various herbicides and pesticides, contributing to improved crop yields.[18]
Carbanilide derivatives have been developed that exhibit fungicidal and microbicidal
properties for plant protection.[19]

e Plant Growth Regulation: Due to its cytokinin activity, 1,3-diphenylurea can be used to
promote the growth and development of plants.[11]

Thermal Decomposition

Understanding the thermal stability and decomposition of 1,3-diphenylurea is crucial for its
application in materials science, such as in the production of polyurethanes.[18] Studies have
shown that at elevated temperatures (above 350 °C) in a diluted gas phase, 1,3-diphenylurea
can decompose with high selectivity into aniline and phenyl isocyanate.[20] This reaction is
significant for the chemical recycling of polyurethane waste, where urea linkages are present.
[20]
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Thermal Decomposition of 1,3-Diphenylurea.

Conclusion

1,3-Diphenylurea (Carbanilide) is a versatile compound with a well-established role as a plant
cytokinin and significant potential in medicinal chemistry and materials science. Its synthesis is
well-documented, and its biological activity is understood through the cytokinin signaling
pathway. The ongoing research into its derivatives continues to open new avenues for the
development of novel therapeutics and agricultural products. This technical guide provides a
foundational understanding for researchers and professionals working with or interested in this
important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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